Cas no 2680676-94-0 (tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680676-94-0
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5632985
• PubChem ID: 165928733
• Update Time: 2025-06-09

tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680676-94-0
• EN300-28289916
• tert-butyl N-[4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-yl]carbamate
• tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C16H18N4O2/c1-11-5-7-13(8-6-11)20-14(12(9-17)10-18-20)19-15(21)22-16(2,3)4/h5-8,10H,1-4H3,(H,19,21)
• InChI Key： GSYHRQRQQWMBNW-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NN1C1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate

Introduction to Tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680676-94-0)

Tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate, with the CAS number 2680676-94-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate incorporates several key functional groups that contribute to its unique properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the cyano group and the carbamate moiety introduce electrophilic centers that can participate in various chemical reactions, making this compound a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in pyrazole derivatives due to their potential as lead compounds for drug discovery. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyrazole core is a privileged scaffold that has been extensively studied for its ability to modulate various biological pathways. Researchers have been exploring ways to optimize the structure of pyrazole derivatives to enhance their efficacy and selectivity. The introduction of additional functional groups, such as the cyano and carbamate groups in tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate, may provide new opportunities for designing drugs with improved pharmacokinetic properties.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, some pyrazole-based compounds have shown promising results in preclinical trials for the treatment of chronic diseases. The structural features of tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate align well with these findings, suggesting that it could be a valuable tool in drug discovery efforts.

The synthesis of tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in facilitating the construction of complex molecular architectures. These methods allow chemists to introduce specific functional groups with high precision, which is crucial for achieving the desired biological activity.

In addition to its synthetic significance, tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate has potential applications in materials science and industrial chemistry. The unique combination of functional groups makes it a versatile building block for designing new materials with tailored properties. For example, it could be used to develop polymers or coatings with enhanced durability and functionality.

The future prospects of tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate are vast and exciting. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play a significant role in the development of next-generation pharmaceuticals and advanced materials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing these potential applications.

In conclusion, tert-butyl N-4-cyano-1-(4-methylphenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680676-94-0) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for innovative therapeutic solutions. As our understanding of this compound grows, so too will its impact on science and technology.